Cas no 93032-23-6 (Methyl 2,2-dibromo-4,4-difluoro-3-oxobutanoate)

• Product Name: Methyl 2,2-dibromo-4,4-difluoro-3-oxobutanoate
• CAS No: 93032-23-6
• MF: C₅H₄Br₂F₂O₃
• MW: 309.88826751709
• CID: 2816400
• Update Time: 2023-08-07

Methyl 2,2-dibromo-4,4-difluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,2-dibromo-4,4-difluoro-3-oxobutanoate
• Butanoic acid, 2,2-dibromo-4,4-difluoro-3-oxo-, methyl ester

• Inchi： 1S/C5H4Br2F2O3/c1-12-4(11)5(6,7)2(10)3(8)9/h3H,1H3
• InChI Key： JWGHBVMGPSOKMA-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(C(C(F)F)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4